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Compound of Interest

Compound Name: Dodecyltrimethylammonium

Cat. No.: B156365

For Researchers, Scientists, and Drug Development Professionals

Dodecyltrimethylammonium chloride (DTAC) is a quaternary ammonium salt that serves as a
highly effective phase transfer catalyst (PTC). Its amphipathic nature, possessing a hydrophilic
guaternary ammonium head and a lipophilic dodecyl tail, enables it to facilitate reactions
between reactants located in immiscible phases, such as an aqueous and an organic phase.[1]
By acting as a "shuttle" for reactive anions from the aqueous to the organic phase, DTAC
significantly enhances reaction rates, improves yields, and allows for milder reaction conditions,
often reducing the need for hazardous anhydrous solvents.[1][2] This makes DTAC an
invaluable tool in various synthetic processes, including alkylations, esterifications, oxidations,
and nucleophilic substitutions.[1][2]

Mechanism of Action

Phase transfer catalysis with DTAC operates by pairing the dodecyltrimethylammonium
cation (Q+) with a reactant anion (Y-) from the aqueous phase to form an ion pair [Q+Y-]. This
ion pair possesses sufficient lipophilicity to be soluble in the organic phase. Once in the organic
phase, the anion is highly reactive as it is poorly solvated and can readily react with the organic
substrate (RX) to form the desired product (RY). The catalyst cation (Q+) then pairs with the
leaving group anion (X-) and returns to the aqueous phase to repeat the catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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